Cas no 1353985-16-6 (2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353985-16-6
• MF: C₁₇H₂₆N₂O₂S
• MW: 322.465543270111
• MDL: MFCD21099090
• CID: 2161232
• Update Time: 2025-05-21

2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
• 2-(Pyridin-2-ylMethylsulfanylMethyl )-piperidine-1-carboxylic acid tert -butyl ester
• 1-Piperidinecarboxylic acid, 2-[[(2-pyridinylmethyl)thio]methyl]-, 1,1-dimethylethyl ester

• MDL： MFCD21099090
• Inchi： 1S/C17H26N2O2S/c1-17(2,3)21-16(20)19-11-7-5-9-15(19)13-22-12-14-8-4-6-10-18-14/h4,6,8,10,15H,5,7,9,11-13H2,1-3H3
• InChI Key： HYZLBELBLJUXQY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1CSCC1=NC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 432.6±20.0 °C at 760 mmHg
• Flash Point: 215.4±21.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound 2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester, identified by the CAS number 1353985-16-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring, a pyridine moiety, and a tert-butyl ester group. The combination of these structural elements contributes to its diverse functional properties and reactivity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and esterification processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring scalability for industrial applications.

The structural features of 2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester make it an attractive candidate for drug discovery and development. The piperidine ring provides a rigid framework that can enhance the molecule's stability and bioavailability. Additionally, the pyridine moiety introduces electron-withdrawing effects, which can modulate the compound's electronic properties and reactivity. The tert-butyl ester group further enhances the molecule's solubility and pharmacokinetic profile.

Recent studies have highlighted the potential of this compound as a precursor for advanced materials and biologically active molecules. For instance, its ability to undergo further functionalization has been exploited in the development of novel polymers and nanomaterials. Moreover, its role as an intermediate in the synthesis of bioactive compounds has been extensively investigated, particularly in the context of enzyme inhibitors and receptor agonists.

In terms of applications, 2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester has shown promise in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a valuable tool in drug design. Researchers have reported its potential as an inhibitor of key enzymes involved in metabolic pathways, offering new avenues for therapeutic intervention.

The compound's stability under various conditions has also been studied extensively. Recent findings indicate that it exhibits excellent thermal stability and resistance to hydrolysis, which are critical properties for its use in industrial processes and long-term storage. These characteristics make it suitable for incorporation into formulations requiring robust chemical stability.

In conclusion, 2-(Pyridin-2-ylmethylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a valuable asset in both academic research and industrial settings. As ongoing research continues to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in advancing scientific innovation.